(2S,3S)-3-aminopentan-2-ol hydrochloride
Overview
Description
(2S,3S)-3-Aminopentan-2-ol hydrochloride, also known as (2S,3S)-2-Amino-3-hydroxy-pentanoic acid hydrochloride, is an organic compound widely used in scientific research. It is a chiral molecule, meaning that it has a non-superimposable mirror image, which is important in drug design and synthesis. It is used in a variety of scientific applications, such as synthesizing other compounds, studying biochemical and physiological effects, and as a tool for lab experiments.
Scientific Research Applications
(2S,3S)-3-Aminopentan-2-ol hydrochloride is used in a variety of scientific research applications. It is used as a chiral pool building block in organic synthesis, and is also used in the synthesis of other compounds, such as peptides and amino acids. In addition, it is used in drug design and synthesis, as it is a chiral molecule, and can be used to study the effects of drugs on the body. It is also used as a tool for lab experiments, as it is a stable and non-toxic compound.
Mechanism of Action
The mechanism of action of (2S,3S)-3-Aminopentan-2-ol hydrochloride is not well understood. However, it is believed that the hydrochloride group of the molecule binds to proteins in the body, which can affect the activity of the proteins. In addition, the chiral center of the molecule can interact with other molecules in the body, and can affect the activity of these molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2S,3S)-3-Aminopentan-2-ol hydrochloride are not well understood. However, it is believed that the hydrochloride group of the molecule can bind to proteins in the body, which can affect the activity of the proteins. In addition, the chiral center of the molecule can interact with other molecules in the body, and can affect the activity of these molecules.
Advantages and Limitations for Lab Experiments
The main advantage of (2S,3S)-3-Aminopentan-2-ol hydrochloride for lab experiments is that it is a stable and non-toxic compound. This makes it ideal for use in lab experiments, as it is not harmful to the environment or to the researchers. In addition, it is a chiral molecule, which makes it useful for studying the effects of drugs on the body. However, one limitation of the compound is that it is not very soluble in water, which can make it difficult to use in some experiments.
Future Directions
There are many potential future directions for research into (2S,3S)-3-Aminopentan-2-ol hydrochloride. One potential area of research is to further study the biochemical and physiological effects of the compound. In addition, further research could be done on the synthesis of the compound, as well as other compounds that can be synthesized from it. Finally, further research could be done on the mechanism of action of the compound, and how it interacts with other molecules in the body.
Synthesis Methods
(2S,3S)-3-Aminopentan-2-ol hydrochloride is typically synthesized through a reaction between (2R,3R)-3-aminopentane-2-ol and hydrochloric acid. This reaction is known as a Fischer esterification, in which an alcohol reacts with an acid to form an ester. The reaction produces (2S,3S)-3-aminopentan-2-ol hydrochloride and water. In addition, other methods of synthesis may be used, such as the reaction of (2R,3R)-3-aminopentane-2-ol with hydrobromic acid, or the reaction of (2R,3R)-3-aminopentane-2-ol with thionyl chloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S,3S)-3-aminopentan-2-ol hydrochloride involves the conversion of a starting material into an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include protection of the amine group, alkylation of the protected amine, deprotection of the amine, and salt formation with hydrochloric acid.", "Starting Materials": [ "L-alanine", "2-bromo-3-methylbutane", "Sodium cyanoborohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Diethyl ether" ], "Reaction": [ "Protection of the amine group: L-alanine is protected as its tert-butyloxycarbonyl (Boc) derivative using Boc anhydride and sodium hydroxide in methanol.", "Alkylation of the protected amine: The Boc-protected L-alanine is reacted with 2-bromo-3-methylbutane in the presence of sodium cyanoborohydride in methanol to yield the corresponding Boc-protected amine.", "Deprotection of the amine: The Boc-protected amine is deprotected using hydrochloric acid in methanol to yield the free amine.", "Salt formation with hydrochloric acid: The free amine is reacted with hydrochloric acid in diethyl ether to yield (2S,3S)-3-aminopentan-2-ol hydrochloride." ] } | |
CAS RN |
1352149-50-8 |
Product Name |
(2S,3S)-3-aminopentan-2-ol hydrochloride |
Molecular Formula |
C5H14ClNO |
Molecular Weight |
139.6 |
Purity |
95 |
Origin of Product |
United States |
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